Cas no 343781-45-3 (4-Bromo-3,5-dichloropyridine)

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—bromine and chlorine substituents at the 4, 3, and 5 positions—enhance reactivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The compound’s high purity and stability make it suitable for applications in agrochemical and pharmaceutical development, particularly in constructing complex heterocyclic frameworks. Its well-defined reactivity profile allows for selective functionalization, enabling precise modifications in target molecules. This compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules and advanced materials. Proper handling and storage are recommended due to its halogenated nature.
4-Bromo-3,5-dichloropyridine structure
4-Bromo-3,5-dichloropyridine structure
Product Name:4-Bromo-3,5-dichloropyridine
CAS No:343781-45-3
MF:C5H2BrCl2N
MW:226.886078357697
MDL:MFCD06797978
CID:303994
PubChem ID:10680788
Update Time:2025-06-08

4-Bromo-3,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,5-dichloropyridine
    • Pyridine,4-bromo-3,5-dichloro-
    • SCHEMBL7905113
    • MFCD06797978
    • AM62389
    • 3,5-DICHLORO-4-BROMO-PYRIDINE
    • DS-13796
    • 343781-45-3
    • BCP22146
    • AKOS015835094
    • DTXSID60443439
    • MB04163
    • SY101558
    • FT-0601411
    • J-514703
    • CS-0155497
    • EN300-1914624
    • A822200
    • 4-Bromo-3,5-dichloropyridin
    • DB-005334
    • MDL： MFCD06797978
    • Inchi： 1S/C5H2BrCl2N/c6-5-3(7)1-9-2-4(5)8/h1-2H
    • InChI Key： LOKLQBZBVPYAQO-UHFFFAOYSA-N
    • SMILES： BrC1C(=CN=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 224.87500
  • Monoisotopic Mass: 224.87477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.848±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 75-76℃
  • Boiling Point: 250.7±35.0 ºC (760 Torr),
  • Flash Point: 105.4±25.9 ºC,
  • Solubility: Very slightly soluble (0.59 g/l) (25 º C),
  • PSA: 12.89000
  • LogP: 3.15090

4-Bromo-3,5-dichloropyridine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：6.1

4-Bromo-3,5-dichloropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-3,5-dichloropyridine Pricemore >>

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